Cas no 19875-86-6 ([4-(4-diethoxyphosphoryloxyphenyl)sulfanylphenyl] Diethyl Phosphate)

• Product Name: [4-(4-diethoxyphosphoryloxyphenyl)sulfanylphenyl] Diethyl Phosphate
• CAS No: 19875-86-6
• MF: C₂₀H₂₈O₈P₂S
• MW: 490.444046974182
• CID: 1389139
• PubChem ID: 267963
• Update Time: 2025-04-20

[4-(4-diethoxyphosphoryloxyphenyl)sulfanylphenyl] Diethyl Phosphate Chemical and Physical Properties

Names and Identifiers

• [4-(4-diethoxyphosphoryloxyphenyl)sulfanylphenyl] Diethyl Phosphate
• tetraethyl sulfanediyldibenzene-4,1-diyl bis(phosphate)
• NSC107875
• AC1Q6SVN
• AC1L6J8S
• CTK4E2615
• AR-1L6346
• AG-K-14188
• NSC-107875
• tetraethyl sulfanediyldibenzene-4,1-diyl bis(phosphate); NSC107875; AC1Q6SVN; AC1L6J8S; CTK4E2615; AR-1L6346; AG-K-14188; NSC-107875;
• DTXSID30296131
• 19875-86-6

• Inchi： 1S/C20H28O8P2S/c1-5-23-29(21,24-6-2)27-17-9-13-19(14-10-17)31-20-15-11-18(12-16-20)28-30(22,25-7-3)26-8-4/h9-16H,5-8H2,1-4H3
• InChI Key： PJCQOPWSORDNJF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OP(=O)(OCC)OCC)C1C=CC(=CC=1)OP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 490.09800
• Monoisotopic Mass: 490.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 14
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 535.1°C at 760 mmHg
• Flash Point: 277.4°C
• Refractive Index: 1.544
• PSA: 134.44000
• LogP: 6.95760